![molecular formula C16H21NO2 B7630247 [3-[(2-Methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone](/img/structure/B7630247.png)
[3-[(2-Methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-[(2-Methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "MMAO" and is known to have a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of MMAO is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of neurotransmitters, such as dopamine and serotonin, in the brain. By inhibiting MAO, MMAO is able to increase the levels of these neurotransmitters, which can have a wide range of effects on the brain and body.
Biochemical and Physiological Effects:
MMAO has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. MMAO has also been shown to have antioxidant properties, which may help protect against oxidative stress and damage to cells. Additionally, MMAO has been shown to have anti-inflammatory properties, which may help reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
MMAO has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified for use in experiments. Additionally, MMAO has been extensively studied, which means that there is a lot of data available on its properties and effects. However, there are also some limitations to the use of MMAO in lab experiments. For example, it can be difficult to control the dose and concentration of MMAO, which may affect the results of experiments.
Future Directions
There are several future directions for the study of MMAO. One area of research is the potential use of MMAO as a therapeutic agent in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of new synthetic compounds that are similar to MMAO but have improved properties and effects. Additionally, more research is needed to fully understand the mechanism of action of MMAO and its effects on the brain and body.
Synthesis Methods
The synthesis of MMAO involves a series of chemical reactions that require specialized knowledge and equipment. The starting material for the synthesis is 2-methylbenzylamine, which is reacted with oxalyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-hydroxytetrahydrofuran to produce the desired product, MMAO.
Scientific Research Applications
MMAO has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter levels in the brain. MMAO has also been investigated for its potential use as a therapeutic agent in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
[3-[(2-methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO2/c1-12-4-2-3-5-14(12)8-13-9-17(10-13)16(18)15-6-7-19-11-15/h2-5,13,15H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZHISKVWLNWQFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC2CN(C2)C(=O)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-[(2-Methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.